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Compound of Interest

Compound Name: Chitinovorin C

Cat. No.: B1198997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of Chitinovorin C (CAS No. 95230-98-1). The following procedural guidance is

intended to ensure a safe laboratory environment and compliance with standard regulations.

Immediate Safety and Handling
Chitinovorin C is identified as a β-lactam antibiotic.[1] While specific toxicological data is

limited, its classification as a β-lactam necessitates careful handling to minimize exposure and

potential allergic sensitization.

Personal Protective Equipment (PPE)
Standard laboratory PPE is required at all times when handling Chitinovorin C. The

recommended level of protection is equivalent to Level C, which includes:
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PPE Component Specification Purpose

Gloves
Chemical-resistant (e.g.,

Nitrile)
Prevent skin contact.

Eye Protection
Safety glasses with side

shields or goggles

Protect eyes from splashes or

dust.

Lab Coat Standard laboratory coat
Protect skin and clothing from

contamination.

Respiratory Protection N95 or equivalent respirator

To be used when handling the

powder form to prevent

inhalation.

Handling Procedures
Engineering Controls: Work with Chitinovorin C should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to minimize inhalation exposure.

Avoidance of Contamination: Avoid direct contact with skin, eyes, and clothing. Do not

breathe dust or aerosols.

Hygiene: Wash hands thoroughly after handling and before breaks or meals.

Emergency Procedures
In the event of exposure, follow these first aid measures immediately:
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Exposure Route First Aid Measures

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Skin Contact

Remove contaminated clothing. Wash the

affected area with soap and plenty of water for

at least 15 minutes. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.

Ingestion

Do not induce vomiting. Rinse mouth with water.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill and Disposal Plan
Spill Containment
In case of a spill, follow these steps:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: For powdered spills, carefully sweep or vacuum the material, avoiding dust

generation. For liquid spills, absorb with an inert material (e.g., sand, vermiculite).

Decontaminate: Clean the spill area with a suitable disinfectant.

Collect Waste: Place all contaminated materials into a sealed, labeled container for disposal.

Disposal Plan
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All waste materials contaminated with Chitinovorin C must be disposed of as hazardous

chemical waste. Follow all local, state, and federal regulations for hazardous waste disposal.

Do not dispose of Chitinovorin C down the drain or in regular trash.

Storage and Stability
Condition Recommendation

Temperature Store in a cool, dry place.

Container Keep container tightly closed.

Incompatibilities Avoid contact with strong oxidizing agents.

Experimental Workflow and Data
While specific experimental protocols for Chitinovorin C are not readily available in the public

domain, a general workflow for handling a novel β-lactam antibiotic for in vitro testing is

outlined below.

General In Vitro Testing Workflow
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Caption: General workflow for determining the Minimum Inhibitory Concentration (MIC) of

Chitinovorin C.

As Chitinovorin C is a β-lactam antibiotic with weak activity against Gram-negative bacteria,

its mechanism of action is likely to involve the inhibition of bacterial cell wall synthesis.
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Putative Mechanism of Action: Inhibition of Cell Wall
Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1198997#personal-protective-equipment-for-
handling-chitinovorin-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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